Acyclic monoterpenoids
Acyclic monoterpenoids are a class of natural products derived from isoprene units, which do not contain any ring structures. These compounds are typically found in essential oils and possess a wide range of biological activities. Chemically, acyclic monoterpenoids usually consist of 10 carbon atoms arranged in a linear or branched chain configuration. They often exhibit properties such as antimicrobial, antioxidant, and anti-inflammatory effects, making them valuable for various applications including flavoring agents, pharmaceuticals, and cosmetics. The structural diversity within this class allows for the synthesis of numerous derivatives with tailored functionalities, enhancing their utility across different industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Linalool | 78-70-6 | C10H18O |
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Citronellol | 106-22-9 | C10H20O |
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Butanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester | 78-36-4 | C14H24O2 |
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Methyl geranate | 1189-09-9 | C11H18O2 |
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3,7-dimethylnona-2,6-dien-1-ol | 41865-30-9 | C11H20O |
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(+)-Citronellal (>90%) | 2385-77-5 | C10H18O |
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(±)-Lavandulyl Acetate | 25905-14-0 | C12H20O2 |
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10-Carboxylinalool | 28420-25-9 | C10H16O3 |
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L-Citronellol | 7540-51-4 | C10H20O |
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3,6-NONADIEN-5-ONE, 3,7-DIETHYL- | 686778-04-1 | C13H22O |
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7. Back cover
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